![molecular formula C6H11NS B1359788 1-Isothiocyanato-3-methylbutane CAS No. 628-03-5](/img/structure/B1359788.png)
1-Isothiocyanato-3-methylbutane
Overview
Description
1-Isothiocyanato-3-methylbutane is a plant growth factor that belongs to the class of glucosinolates . It is a natural product found in Sinapis alba .
Molecular Structure Analysis
The molecular formula of this compound is C6H11NS . The IUPAC name is this compound . The InChI code is 1S/C6H11NS/c1-6(2)3-4-7-5-8/h6H,3-4H2,1-2H3 . The molecular weight is 129.23 g/mol .Physical and Chemical Properties Analysis
This compound has a molecular weight of 129.23 . It is a liquid at room temperature .Scientific Research Applications
Synthesis and Organic Reactions
- Synthesis of Heterocyclic Compounds : Fisyuk et al. (1997) reported that 1,1-diethoxy-3-isothiocyanatobutane, a derivative of 3-isothiocyanatobutanal, can be synthesized and used in preparing various compounds like 3-methylaminobutanal diethylacetal and N-(4-diethoxybutyl-2)thioamides, contributing to the synthesis of heterocyclic compounds (Fisyuk et al., 1997).
Chemical Properties and Analysis
- Rotational Isomerism and NMR Spectroscopy : Research by Roberts et al. (1971) studied barriers to internal rotation in halogenated methylbutanes, including compounds similar to 1-Isothiocyanato-3-methylbutane, using nuclear magnetic resonance spectroscopy. This research contributes to understanding the molecular dynamics of similar compounds (Roberts et al., 1971).
Applications in Renewable Energy
- Biofuel Research : Taylor et al. (2010) explored the use of fermented isobutanol, chemically related to this compound, for producing renewable chemicals and fuels. This includes studies on the dehydration reaction over alumina catalysts, highlighting its potential application in sustainable energy solutions (Taylor et al., 2010).
Environmental Applications
- Atmospheric Chemistry and Aerosols : Lessmeier et al. (2018) studied 2-methylbutane-1,2,3,4-tetraol, a compound related to this compound, in the context of atmospheric chemistry and aerosol formation. This research aids in understanding the impact of such compounds on air quality and climate (Lessmeier et al., 2018).
Medicinal Chemistry
- Synthesis of Anti-inflammatory Compounds : Sondhi et al. (2010) described the synthesis of pyrimidine derivatives using compounds related to this compound, which exhibited anti-inflammatory properties. This signifies its potential in drug discovery and medicinal chemistry (Sondhi et al., 2010).
Engineered Microorganisms for Biofuel
- Pentanol Isomer Synthesis in Microorganisms : Cann and Liao (2009) reported on the synthesis of pentanol isomers, such as 2-methyl-1-butanol, through metabolic engineering in microorganisms. Given the structural similarity to this compound, this research could provide insights into the biotechnological applications of such compounds (Cann & Liao, 2009).
Mechanism of Action
Target of Action
3-Methylbutyl isothiocyanate, also known as 1-Isothiocyanato-3-methylbutane, has been shown to target several key proteins and enzymes in cells. One of the primary targets of 3-Methylbutyl isothiocyanate is the Akt protein, a crucial player in cell survival signaling . It also targets NFκB, a protein complex that controls transcription of DNA, cytokine production, and cell survival .
Mode of Action
3-Methylbutyl isothiocyanate interacts with its targets by inhibiting their activation. For instance, it decreases the phosphorylation of Akt, thereby reducing its activity . Similarly, it inhibits the activation of NFκB, thereby affecting the transcription of various genes that this protein complex controls .
Biochemical Pathways
The action of 3-Methylbutyl isothiocyanate affects several biochemical pathways. It modulates the expression of metastasis-related genes such as MMP-2, Twist, and β-catenin . It also influences the Akt/NFκB pathway, which plays a crucial role in cell survival, proliferation, and differentiation . Furthermore, it induces oxidative stress, leading to an increase in reactive oxygen species (ROS) generation and a depletion of glutathione (GSH), a critical antioxidant in cells .
Pharmacokinetics
It is known that isothiocyanates, in general, are metabolized via the mercapturic acid pathway, which includes conjugation with glutathione, followed by enzymatic degradation and n-acetylation .
Result of Action
The action of 3-Methylbutyl isothiocyanate leads to several molecular and cellular effects. It suppresses the growth of cancer cells by inducing apoptosis . It also inhibits the metastatic potential of cancer cells by reducing cell migration and invasion . Moreover, it modulates the expression of various genes related to metastasis .
Safety and Hazards
Biochemical Analysis
Biochemical Properties
1-Isothiocyanato-3-methylbutane plays a significant role in biochemical reactions due to its ability to interact with enzymes, proteins, and other biomolecules. It has been shown to inhibit bacterial growth by binding to glucosinolates, thereby preventing the formation of toxic metabolites . This interaction is crucial for its antimicrobial properties. Additionally, this compound interacts with aldehyde dehydrogenase, an enzyme involved in detoxification processes, and has been found to decrease the tolerance of certain cancer cells to chemotherapy .
Cellular Effects
This compound influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. It has been observed to induce cell cycle arrest and apoptosis in cancer cells, thereby inhibiting their proliferation . The compound also affects the expression of genes involved in detoxification and stress response pathways, such as the Keap1/Nrf2/ARE pathway, which plays a role in protecting cells from oxidative stress . Furthermore, this compound has been shown to inhibit proinflammatory responses through the NFκB pathway .
Molecular Mechanism
At the molecular level, this compound exerts its effects through various mechanisms. It binds to cysteine residues in proteins, leading to the modification of their activity . This binding can result in the inhibition or activation of enzymes, depending on the specific protein involved. For example, the compound has been found to inhibit aldehyde dehydrogenase, reducing the detoxification capacity of cancer cells and making them more susceptible to chemotherapy . Additionally, this compound can induce changes in gene expression by affecting transcription factors and signaling pathways .
Temporal Effects in Laboratory Settings
The effects of this compound can change over time in laboratory settings. The compound is relatively stable but can degrade under certain conditions, such as exposure to light and heat . Long-term studies have shown that this compound can have sustained effects on cellular function, including prolonged inhibition of bacterial growth and persistent induction of stress response pathways
Dosage Effects in Animal Models
The effects of this compound vary with different dosages in animal models. At low doses, the compound has been found to exert chemoprotective effects, such as reducing the formation of carcinogen-induced tumors . At high doses, this compound can cause toxic effects, including cell cycle arrest and apoptosis . These dosage-dependent effects highlight the importance of determining the optimal concentration for therapeutic applications.
Metabolic Pathways
This compound is involved in various metabolic pathways, particularly those related to detoxification and stress response. The compound interacts with enzymes such as aldehyde dehydrogenase and glutathione S-transferase, which play roles in metabolizing and detoxifying harmful substances . These interactions can affect metabolic flux and alter the levels of metabolites involved in cellular defense mechanisms .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed through interactions with transporters and binding proteins. The compound can accumulate in specific cellular compartments, where it exerts its biological effects . For example, it has been shown to localize in the cytoplasm and nucleus, where it can interact with transcription factors and other regulatory proteins . These interactions are crucial for the compound’s ability to modulate gene expression and cellular responses.
Subcellular Localization
The subcellular localization of this compound is essential for its activity and function. The compound can be directed to specific compartments or organelles through targeting signals and post-translational modifications . For instance, it may be localized to the mitochondria, where it can influence mitochondrial function and induce apoptosis in cancer cells . Understanding the subcellular localization of this compound is important for elucidating its mechanism of action and potential therapeutic applications.
Properties
IUPAC Name |
1-isothiocyanato-3-methylbutane | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H11NS/c1-6(2)3-4-7-5-8/h6H,3-4H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JATNWMBUDXLMEO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CCN=C=S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H11NS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00211876 | |
Record name | Isoamyl isothiocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00211876 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
129.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colourless to yellow liquid; Sharp green irritating aroma | |
Record name | Isoamyl isothiocyanate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1865/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Boiling Point |
183.00 to 184.00 °C. @ 760.00 mm Hg | |
Record name | Isoamyl isothiocyanate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032341 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Solubility |
very slightly, Very slightly soluble in water; freely soluble in ether, Soluble (in ethanol) | |
Record name | Isoamyl isothiocyanate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032341 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Record name | Isoamyl isothiocyanate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1865/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
Density |
0.939-0.945 | |
Record name | Isoamyl isothiocyanate | |
Source | Joint FAO/WHO Expert Committee on Food Additives (JECFA) | |
URL | https://www.fao.org/food/food-safety-quality/scientific-advice/jecfa/jecfa-flav/details/en/c/1865/ | |
Description | The flavoring agent databse provides the most recent specifications for flavorings evaluated by JECFA. | |
Explanation | Permission from WHO is not required for the use of WHO materials issued under the Creative Commons Attribution-NonCommercial-ShareAlike 3.0 Intergovernmental Organization (CC BY-NC-SA 3.0 IGO) licence. | |
CAS No. |
628-03-5 | |
Record name | 3-Methylbutyl isothiocyanate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=628-03-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Isoamyl isothiocyanate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000628035 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Isoamyl isothiocyanate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00211876 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 628-03-5 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ISOAMYL ISOTHIOCYANATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/HLP916O2C9 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Record name | Isoamyl isothiocyanate | |
Source | Human Metabolome Database (HMDB) | |
URL | http://www.hmdb.ca/metabolites/HMDB0032341 | |
Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What makes 3-Methylbutyl isothiocyanate a compound of interest in horseradish?
A1: While the research primarily focuses on identifying volatile compounds in horseradish, it highlights that 3-Methylbutyl isothiocyanate is one of the various isothiocyanates present in freshly harvested horseradish []. Isothiocyanates are known for their pungent aroma and potential biological activities, making them relevant for further investigation in the context of food chemistry and potentially other applications.
Q2: How does the presence of 3-Methylbutyl isothiocyanate change after harvesting and storage?
A2: The study reveals that the concentration of various isothiocyanates, including 3-Methylbutyl isothiocyanate, changes upon storage. While present in fresh horseradish, it wasn't identified as a major compound after 12 hours of storage at 5°C. This suggests potential volatility or degradation of this specific isothiocyanate over time []. This information is relevant for understanding flavor changes in horseradish and potentially optimizing storage conditions.
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